Cas no 105279-00-3 (4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)-)

4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)- structure
105279-00-3 structure
Product Name:4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)-
CAS No:105279-00-3
MF:C23H26N2O
MW:346.465345859528
CID:175179
PubChem ID:128350
Update Time:2025-04-19

4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)-
    • N,N-diethyl-2-methyl-3-(2-phenylquinolin-4-yl)propanamide
    • N,N-diethyl-alpha-methyl-2-phenyl-4-quinolinepropanamide
    • Dempqp
    • SCHEMBL7925057
    • DTXSID00909408
    • 105279-00-3
    • 4-Quinolinepropanamide, N,N-diethyl-alpha-methyl-2-phenyl-, (-)-
    • Inchi: 1S/C23H26N2O/c1-4-25(5-2)23(26)17(3)15-19-16-22(18-11-7-6-8-12-18)24-21-14-10-9-13-20(19)21/h6-14,16-17H,4-5,15H2,1-3H3
    • InChI Key: HKFDSBSINIWQPC-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CC1C=C(C2C=CC=CC=2)N=C2C=CC=CC=12)N(CC)CC

Computed Properties

  • Exact Mass: 346.20500
  • Monoisotopic Mass: 346.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 33.2Ų

Experimental Properties

  • PSA: 33.20000
  • LogP: 4.94880
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